Cas no 1189105-90-5 (4,6,7-trichloro-2-phenylquinoline)

• Product Name: 4,6,7-trichloro-2-phenylquinoline
• CAS No: 1189105-90-5
• MF: C₁₅H₈Cl₃N
• MW: 308.589720726013
• CID: 1208794
• PubChem ID: 45599188
• Update Time: 2025-04-20

4,6,7-trichloro-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 4,6,7-trichloro-2-phenylquinoline
• DTXSID70670779
• 2-Phenyl-4,6,7-trichloroquinoline
• MFCD12674827
• 1189105-90-5

• Inchi： 1S/C15H8Cl3N/c16-11-7-14(9-4-2-1-3-5-9)19-15-8-13(18)12(17)6-10(11)15/h1-8H
• InChI Key： QZTVRTAIAFWNMG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2)N=C2C=C(C(=CC2=1)Cl)Cl

Computed Properties

• Exact Mass: 306.972232g/mol
• Monoisotopic Mass: 306.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9Ų